Cas no 37621-23-1 (1,2,4-Dioxazine)

• Product Name: 1,2,4-Dioxazine
• CAS No: 37621-23-1
• MF: C₃H₃NO₂
• MW: 85.0614206790924
• CID: 2665995
• PubChem ID: 21864928
• Update Time: 2024-02-29

1,2,4-Dioxazine Chemical and Physical Properties

Names and Identifiers

• 1,2,4-dioxazine
• 1,2,4-Dioxazine

• Inchi： 1S/C3H3NO2/c1-2-5-6-3-4-1/h1-3H
• InChI Key： XVDNGXHEWBPHCS-UHFFFAOYSA-N
• SMILES： O1C=CN=CO1

Computed Properties

• Exact Mass: 85.016378338g/mol
• Monoisotopic Mass: 85.016378338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 86.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.8
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds Oxacyclic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxacyclic compounds